1-(3-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: (3-fluorophenyl)-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21FN2O/c21-19-10-4-9-18(16-19)20(24)23-14-12-22(13-15-23)11-5-8-17-6-2-1-3-7-17/h1-10,16H,11-15H2/b8-5+
• InChI Key: ODMPKJPCSLBVCA-VMPITWQZSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)C3=CC(=CC=C3)F
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H21FN2O
• Molecular Weight: 324.4 g/mol

Description

1-(3-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine, also known as FPBPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has a molecular formula of C23H23FN2O.

Mechanism of Action

The exact mechanism of action of 1-(3-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine is not yet fully understood, but it is believed to act by inhibiting the activity of enzymes that are involved in the production of reactive oxygen species (ROS) and other harmful molecules that contribute to the progression of neurological disorders. Additionally, this compound has been shown to modulate the activity of neurotransmitters in the brain, which can help to improve cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that this compound can exert a wide range of biochemical and physiological effects, including reducing oxidative stress, improving mitochondrial function, and enhancing the activity of antioxidant enzymes. Additionally, this compound has been shown to improve cognitive function and memory in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using this compound include its limited solubility in water and its relatively high cost compared to other compounds that are used in similar studies.

Future Directions

There are several future directions for research on 1-(3-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine, including exploring its potential therapeutic applications in other neurological disorders, investigating its mechanism of action at the molecular level, and developing more efficient synthesis methods to improve its accessibility and affordability. Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-(3-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine can be achieved through a multistep process that involves the reaction of 3-fluorobenzoyl chloride with 3-phenyl-2-propen-1-amine to form the intermediate product, followed by the reaction with piperazine. The reaction is typically carried out under anhydrous conditions and in the presence of a catalyst to enhance the yield of the final product.

Scientific Research Applications

1-(3-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Studies have shown that this compound exhibits significant antioxidant and neuroprotective properties, which can help to prevent or slow down the progression of these diseases.